![molecular formula C15H9ClF2N4O B278857 1-(4-chlorophenyl)-N-(2,4-difluorophenyl)-1H-1,2,4-triazole-3-carboxamide](/img/structure/B278857.png)
1-(4-chlorophenyl)-N-(2,4-difluorophenyl)-1H-1,2,4-triazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chlorophenyl)-N-(2,4-difluorophenyl)-1H-1,2,4-triazole-3-carboxamide is a chemical compound that has been widely studied for its potential as a therapeutic agent. It belongs to the class of compounds known as triazole derivatives and has shown promising results in various scientific research applications.
Mechanism of Action
The mechanism of action of 1-(4-chlorophenyl)-N-(2,4-difluorophenyl)-1H-1,2,4-triazole-3-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve glucose metabolism. It has also been shown to have antifungal activity against various fungal strains.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-chlorophenyl)-N-(2,4-difluorophenyl)-1H-1,2,4-triazole-3-carboxamide in lab experiments include its potential as a therapeutic agent in various scientific research applications. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 1-(4-chlorophenyl)-N-(2,4-difluorophenyl)-1H-1,2,4-triazole-3-carboxamide. These include further research to fully understand its mechanism of action, optimization of its synthesis method, and exploration of its potential as a therapeutic agent for various diseases. Additionally, there is a need for further research to explore its potential side effects and toxicity.
Synthesis Methods
The synthesis of 1-(4-chlorophenyl)-N-(2,4-difluorophenyl)-1H-1,2,4-triazole-3-carboxamide has been carried out using various methods. One of the most commonly used methods involves the reaction of 4-chlorophenylhydrazine with 2,4-difluorobenzonitrile in the presence of a catalyst such as copper(II) sulfate pentahydrate. The resulting product is then treated with triazole and carboxylic acid to obtain the desired compound.
Scientific Research Applications
1-(4-chlorophenyl)-N-(2,4-difluorophenyl)-1H-1,2,4-triazole-3-carboxamide has been extensively studied for its potential as a therapeutic agent in various scientific research applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-fungal activities. It has also been studied for its potential as an anti-diabetic agent.
Properties
Molecular Formula |
C15H9ClF2N4O |
---|---|
Molecular Weight |
334.71 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-N-(2,4-difluorophenyl)-1,2,4-triazole-3-carboxamide |
InChI |
InChI=1S/C15H9ClF2N4O/c16-9-1-4-11(5-2-9)22-8-19-14(21-22)15(23)20-13-6-3-10(17)7-12(13)18/h1-8H,(H,20,23) |
InChI Key |
MWNCRHTUBXQVJY-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1N2C=NC(=N2)C(=O)NC3=C(C=C(C=C3)F)F)Cl |
Canonical SMILES |
C1=CC(=CC=C1N2C=NC(=N2)C(=O)NC3=C(C=C(C=C3)F)F)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.